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Compound of Interest

Compound Name: Loline

Cat. No.: B1675033 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring both personal safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

handling and disposal of Loline, a bioactive aminopyrrolizidine alkaloid. While Loline is not

currently classified as a hazardous substance, its toxicological properties have not been

exhaustively studied, necessitating careful handling.[1]

Chemical and Physical Properties
A summary of the known physical and chemical properties of Loline is provided below. This

information is critical for safe handling and storage.

Property Value

Molecular Formula C₈H₁₄N₂O

Molecular Weight 154.21 g/mol

Appearance Solid

Water Solubility Data not available

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[1]

Hazardous Decomposition Under fire conditions, may emit toxic fumes[1]
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is essential to minimize exposure,

especially given the incomplete toxicological data for Loline.

PPE Category Recommended Equipment

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Eye Protection Safety goggles or a face shield.

Body Protection
A lab coat or impervious gown with long

sleeves, fully buttoned.

Respiratory

A NIOSH-approved respirator is recommended

if handling large quantities or if there is a risk of

aerosolization. All handling of the solid form

should be done in a fume hood.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for the safe handling of Loline in a

laboratory setting.

Preparation:

Conduct all handling of Loline within a certified chemical fume hood to prevent inhalation

of any dust or aerosols.

Ensure an eye-wash station and safety shower are readily accessible.

Prepare and clearly label all necessary equipment and waste containers before

commencing work.

Handling:

When weighing the solid compound, use a ventilated balance enclosure or a chemical

fume hood.
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For solutions, exercise caution to avoid splashes and aerosol formation.

After handling, thoroughly decontaminate all surfaces and equipment.

First Aid Measures:

In case of skin contact: Immediately rinse the affected skin with copious amounts of water

and remove any contaminated clothing.[1]

In case of eye contact: Flush the eyes immediately with large amounts of water for at least

15 minutes, ensuring to lift the eyelids.[1] Seek prompt medical attention.[1]

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide

respiratory support.

In case of ingestion: If the person is conscious, wash out their mouth with water. Do not

induce vomiting.[1]

Disposal Plan: Step-by-Step Protocol
The disposal of Loline and any contaminated materials must be treated as hazardous chemical

waste, following institutional and regulatory guidelines.

Waste Segregation and Collection:

Solid Waste: Collect unused Loline powder, contaminated personal protective equipment

(such as gloves and wipes), and any other contaminated solid materials in a dedicated,

sealable hazardous waste container.

Liquid Waste: Collect any solutions containing Loline in a separate, clearly labeled, and

leak-proof hazardous waste container.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "Loline," and the accumulation start date.

Storage:
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Store sealed waste containers in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials.

Final Disposal:

Arrange for pickup and disposal by your institution's licensed hazardous waste disposal

service.

Complete all required waste manifests and documentation as per institutional and local

regulations.

Experimental Protocols
While specific experimental protocols for Loline are not detailed in the provided search results,

a study on its short-term toxicity in mice involved administering a diet containing 415 mg/kg/day

of total lolines for a three-week period.[2] The study monitored for effects on gross pathology,

histology, hematology, blood chemistry, heart rate, blood pressure, and motor coordination.[2]

This provides a foundational methodology for further toxicological assessments.
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Caption: Workflow for the safe handling and disposal of Loline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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